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Compound of Interest

Compound Name: Cesium peroxide

Cat. No.: B1173433

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the three primary oxides of cesium:
cesium oxide (Csz20), cesium peroxide (Cs20:z), and cesium superoxide (CsOz). The
information presented is curated to assist researchers in understanding the distinct chemical
and physical properties of these compounds, supported by available experimental data.

Quantitative Data Summary

The fundamental properties of the cesium oxides are summarized in the table below for
straightforward comparison.
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Cesium Oxide

Cesium Peroxide

Cesium Superoxide

Property
(Cs20) (Cs202) (Cs02)
Molecular Formula Cs20 Cs20:2 CsO2
Molar Mass 281.81 g/mol 297.81 g/mol [1] 164.90 g/mol
Yellow-orange ] ] )
Appearance Yellowish solid[2] Orange solid
hexagonal crystals
] Orthorhombic
Trigonal (R-3m)[3][4]
. : (Cmmm)[7][8],
Crystal Structure [5] or Orthorhombic Orthorhombic|[2]
complex low-
(Pnma)[6]
temperature phases[9]
Density 4.65 g/lcm?3 Not specified 3.77 g/lcm3
. . ~400 °C
Melting Point 490 °C Decomposes
(decomposes)
Standard Enthalpy of ) ]
) -345.8 kJ/mol Not directly available -295 kJ/mol
Formation (AH£?)
Oxygen-Oxygen Bond  None Peroxide ion (0227) Superoxide ion (O27)

Structural and Chemical Properties

Cesium Oxide (Csz20), the simplest of the three, exists in at least two crystalline forms: a
trigonal structure and an orthorhombic structure.[3][4][5][6] In the trigonal form, the cesium
cations are bonded to three oxygen anions in a distorted T-shaped geometry.[3] The
orthorhombic structure features two distinct cesium ion sites with different coordination
geometries.[6]

Cesium Peroxide (Cs203) is characterized by the presence of the peroxide anion (O227). It
crystallizes in an orthorhombic structure.[2]

Cesium Superoxide (CsOz2) contains the superoxide radical anion (O2~), which has an unpaired
electron, making the compound paramagnetic. Its crystal structure is reported to be
orthorhombic at room temperature.[7][8] At lower temperatures, it undergoes complex structural
phase transitions.[9]
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Synthesis and Reactivity

The synthesis of these oxides is primarily achieved through the direct reaction of cesium metal
with oxygen, with the product depending on the stoichiometry and reaction conditions.

Synthesis Pathways

Burning cesium in an excess of oxygen predominantly yields cesium superoxide (CsOz).
Cesium peroxide (Cs202) can be formed by the thermal decomposition of the superoxide or
by reacting stoichiometric amounts of cesium and oxygen.[2] Cesium oxide (Csz20) is typically
prepared by the reaction of cesium metal with cesium superoxide.
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Synthesis pathways for cesium oxides.

Thermal Decomposition

The thermal stability of the cesium oxides decreases with increasing oxygen content. Cesium
superoxide decomposes to cesium peroxide upon heating, which in turn decomposes to
cesium oxide at higher temperatures.[2][10]
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Thermal decomposition of cesium oxides.
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Reactivity with Water

All three cesium oxides react vigorously with water.

e Cesium Oxide (Csz20) reacts with water to form cesium hydroxide (CsOH), a strong base.[11]
Cs20(s) + H20(l) —» 2CsOH(aq)

e Cesium Peroxide (Cs2032) reacts with water to produce cesium hydroxide and hydrogen
peroxide.

o Cesium Superoxide (CsOz2) reacts with water to yield cesium hydroxide, hydrogen peroxide,
and oxygen gas.

The reactivity with water becomes increasingly vigorous from the oxide to the superoxide due
to the liberation of highly reactive oxygen species.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of cesium oxides are not readily
available in the public domain due to the hazardous nature of cesium metal and the high
reactivity of the resulting oxides. However, the general synthetic approaches are outlined
below.

General Synthesis of Cesium Superoxide (CsO2z): The primary method involves the direct
combustion of cesium metal in an excess of pure, dry oxygen. This reaction is highly
exothermic and should be performed in a controlled environment, such as a glovebox, with
appropriate safety measures.

General Synthesis of Cesium Peroxide (Csz20:2):

o From Cesium Superoxide: Cesium superoxide is heated under vacuum at approximately 400
°C, leading to the loss of oxygen and the formation of cesium peroxide.[2][10]

o Direct Synthesis: Stoichiometric amounts of cesium metal and oxygen are reacted, often in a
solvent like liqguid ammonia, at low temperatures.

General Synthesis of Cesium Oxide (Cs20): This oxide is typically prepared by reacting cesium
metal with a controlled amount of cesium superoxide. The reaction is carried out in an inert
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atmosphere to prevent the formation of higher oxides.

Caution: Cesium metal is extremely pyrophoric and reacts explosively with water.[12][13][14] All
handling of cesium and its oxides must be conducted in a dry, inert atmosphere (e.g., argon or
nitrogen) in a glovebox. Appropriate personal protective equipment is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. webgc.org [webqc.org]
. Caesium peroxide - Wikipedia [en.wikipedia.org]
. hext-gen.materialsproject.org [next-gen.materialsproject.org]

. mp-7988: Cs20 (trigonal, R-3m, 166) [legacy.materialsproject.org]

1
2
3
4
« 5. Materials Data on Cs20 by Materials Project (Dataset) | DOE Data Explorer [osti.goV]
6. next-gen.materialsproject.org [next-gen.materialsproject.org]

7. Materials Data on CsO2 by Materials Project (Dataset) | DOE Data Explorer [osti.gov]
8. Materials Data on CsO2 by Materials Project (Dataset) | DOE Data Explorer [osti.gov]
9. [2306.14724] The crystal and magnetic structure of cesium superoxide [arxiv.org]

e 10. "THE THERMAL DECOMPOSITION OF CESIUM SUPEROXIDE" by George V. Morris
[digitalcommons.uri.edu]

e 11. homework.study.com [homework.study.com]

e 12. WebElements Periodic Table » Caesium » reactions of elements [webelements.com]
e 13. chem.libretexts.org [chem.libretexts.org]

e 14. Reddit - The heart of the internet [reddit.com]

 To cite this document: BenchChem. [A Comparative Analysis of Cesium Oxides: Csz0,
Cs202, and CsOz]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173433#comparative-study-of-cesium-oxides-cs-o-
CS-0-CSO]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.webelements.com/caesium/chemistry.html
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Descriptive_Chemistry/Elements_Organized_by_Block/1_s-Block_Elements/Group__1%3A_The_Alkali_Metals/2Reactions_of_the_Group_1_Elements/Reactions_of_Group_1_Elements_with_Water
https://www.reddit.com/r/interestingasfuck/comments/vrtg2q/liquid_oxygen_meets_the_most_reactive_metal_on/
https://www.benchchem.com/product/b1173433?utm_src=pdf-custom-synthesis
https://www.webqc.org/molecular-weight-of-cs2o2.html
https://en.wikipedia.org/wiki/Caesium_peroxide
https://next-gen.materialsproject.org/materials/mp-7988
https://legacy.materialsproject.org/materials/mp-7988/
https://www.osti.gov/dataexplorer/biblio/1272586-materials-data-cs2o-sg-materials-project
https://next-gen.materialsproject.org/materials/mp-755573
https://www.osti.gov/dataexplorer/biblio/dataset/1745838-materials-data-cso2-materials-project
https://www.osti.gov/dataexplorer/biblio/dataset/1676124
https://arxiv.org/abs/2306.14724
https://digitalcommons.uri.edu/oa_diss/1697/
https://digitalcommons.uri.edu/oa_diss/1697/
https://homework.study.com/explanation/metal-oxides-can-react-with-water-to-form-bases-write-an-equation-to-show-how-cesium-oxide-can-react-with-water-to-form-a-base-name-the-base-do-not-include-states.html
https://www.webelements.com/caesium/chemistry.html
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Descriptive_Chemistry/Elements_Organized_by_Block/1_s-Block_Elements/Group__1%3A_The_Alkali_Metals/2Reactions_of_the_Group_1_Elements/Reactions_of_Group_1_Elements_with_Water
https://www.reddit.com/r/interestingasfuck/comments/vrtg2q/liquid_oxygen_meets_the_most_reactive_metal_on/
https://www.benchchem.com/product/b1173433#comparative-study-of-cesium-oxides-cs-o-cs-o-cso
https://www.benchchem.com/product/b1173433#comparative-study-of-cesium-oxides-cs-o-cs-o-cso
https://www.benchchem.com/product/b1173433#comparative-study-of-cesium-oxides-cs-o-cs-o-cso
https://www.benchchem.com/product/b1173433#comparative-study-of-cesium-oxides-cs-o-cs-o-cso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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